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Cat. No.: B1677981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Polyquaternium-10 is a versatile cationic polymer widely utilized in the pharmaceutical and

personal care industries for its conditioning, thickening, and film-forming properties. This

technical guide provides an in-depth exploration of its chemical structure and synthesis,

complete with quantitative data, detailed experimental protocols, and a visual representation of

its synthetic pathway.

Chemical Structure
Polyquaternium-10 is a polymeric quaternary ammonium salt of hydroxyethyl cellulose (HEC).

[1][2][3] It is synthesized by reacting HEC with a cationic etherifying agent, resulting in a

polymer with a cellulosic backbone and pendant quaternary ammonium groups.[4] This cationic

nature is fundamental to its functionality, as the positively charged nitrogen atoms interact with

negatively charged surfaces such as skin and hair proteins, imparting its characteristic

conditioning effects.[2][5]

The general chemical name for Polyquaternium-10 is Cellulose 2-(2-hydroxy-3-

(trimethylammonio)propoxy) ethyl ether chloride.[6] Its molecular formula is represented as

(C2H4O)n.C6H16NO2.xCl.x.[6] The structure consists of a hydroxyethyl cellulose backbone

where some of the hydroxyl groups have been etherified with a glycidyl trimethylammonium

chloride group. This modification introduces a positive charge to the cellulose polymer.
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Quantitative Properties of Polyquaternium-10
Various grades of Polyquaternium-10 are commercially available, differing in molecular weight,

charge density, and viscosity.[1][2] These variations allow for tailored performance in different

formulations. The table below summarizes key quantitative properties of typical

Polyquaternium-10 grades.

Property Value Reference(s)

Molecular Weight

Varies, with some grades

around ~1000 g/mol . Higher

molecular weight versions

exist.

[7][8]

Viscosity (2% aq. soln.) 500-2500 mPa·s (cps) at 25°C [4][7][9][10]

Nitrogen Content 1.7 - 2.2% [10]

pH (2% aq. soln.) 5.0 - 7.0 [4][7][10]

Ash Content ≤ 4% [10]

Light Transmittance (0.5% aq.

soln.)
> 98% at 550 nm [10]

Melting Point ~290 °C [1][6]

Synthesis of Polyquaternium-10
The synthesis of Polyquaternium-10 is a two-step process involving the preparation of a

cationic etherifying agent followed by its reaction with hydroxyethyl cellulose.[11][12][13]

Synthesis Pathway
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Caption: Synthesis pathway of Polyquaternium-10.

Experimental Protocols
1. Preparation of the Cationic Etherifying Agent (ETA)

This protocol is based on methodologies described in patent literature.[11][12][13]

Objective: To synthesize the cationic etherifying agent, 2,3-epoxypropyl trimethylammonium

chloride, from epichlorohydrin and trimethylamine.

Materials:

Epichlorohydrin

Gaseous Trimethylamine

Synthesis reactor with stirring and temperature control

Procedure:

Charge the synthesis reactor with epichlorohydrin.
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Begin stirring and introduce gaseous trimethylamine into the reactor. The molar ratio of

trimethylamine to epichlorohydrin is typically maintained between 1:1 and 1:1.2.[13]

Maintain the reaction temperature between 4°C and 15°C and the pH between 7.3 and

9.5.[13] The pressure should be kept below 0.1 MPa.[13]

Allow the reaction to proceed for 2 to 5 hours, followed by a holding period of 1 to 2 hours

to ensure complete reaction.[13]

The resulting product, the cationic etherifying agent (ETA), is then washed, dried, and may

be further purified by vacuum suction filtration.[11][12]

2. Synthesis of Polyquaternium-10

This protocol outlines the reaction of the prepared ETA with hydroxyethyl cellulose.[12][14]

Objective: To synthesize Polyquaternium-10 by etherifying hydroxyethyl cellulose with the

cationic etherifying agent.

Materials:

Hydroxyethyl cellulose (HEC)

Cationic Etherifying Agent (ETA) solution

Organic solvent (e.g., isopropanol)

Aqueous sodium hydroxide (NaOH) solution

Reactor with stirring and heating capabilities

Procedure:

Dispersion: Add an organic solvent to the reactor, followed by the addition of hydroxyethyl

cellulose under stirring to achieve full dispersion.[14] The weight of the solvent is typically

around 6 times that of the HEC.[12]
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Alkalization: Add an aqueous alkali solution (e.g., NaOH) to the HEC slurry to activate the

cellulose by deprotonating the hydroxyl groups. The pH is adjusted to approximately 10.

[12][14]

Etherification: Introduce the cationic etherifying agent (ETA) solution into the alkalized

HEC mixture under rapid stirring. The mass ratio of ETA solution to HEC is typically

around 0.5:1.[12]

Heat the reaction mixture to approximately 75°C and maintain for about 1.5 hours to

facilitate the etherification reaction.[12]

Purification and Isolation: The resulting Polyquaternium-10 is then filtered, washed (e.g.,

with 95% isopropanol), dried, and pulverized to obtain the final product.[11][12][14]

3. Characterization by Potentiometric Titration

This method can be used to quantify the concentration of Polyquaternium-10 in a sample.[15]

Objective: To determine the concentration of Polyquaternium-10 using potentiometric titration

with dextran sulphate.

Principle: The cationic Polyquaternium-10 forms a strong ion-pair with the anionic dextran

sulphate. The equivalence point of this titration can be monitored using a polyanion-sensitive

polymeric membrane-based electrode.

Procedure Outline:

If interfering anionic surfactants (like sodium lauryl sulfate) are present, they must first be

removed using an anion-exchange resin.[15]

The sample containing Polyquaternium-10 is then titrated with a standardized solution of

dextran sulphate.

The potential is monitored throughout the titration using a polyanion-sensitive electrode.

The equivalence point, which is directly proportional to the concentration of

Polyquaternium-10, is determined from the titration curve (e.g., using the first derivative
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plot).[15]

Logical Workflow for Synthesis and Quality Control

Raw Materials
(HEC, Epichlorohydrin, Trimethylamine)

Step 1: Synthesize
Cationic Etherifying Agent (ETA) Step 2: Alkalization of HEC

Step 3: Etherification
(Reaction of Alkalized HEC with ETA)

Step 4: Purification and Drying

Final Product:
Polyquaternium-10 Powder

Quality Control Testing

Viscosity Measurement

 

Nitrogen Content Analysis

 

Potentiometric Titration
(Charge Density)
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Click to download full resolution via product page

Caption: Workflow for the synthesis and quality control of Polyquaternium-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Polyquaternium-10: A Comprehensive Technical Guide
on its Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677981#polyquaternium-10-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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